Cas no 33107-14-1 ( )

• Product Name: &nbsp
• CAS No: 33107-14-1
• MF: C₁₅H₁₀N₃O₄
• MW: 296.257603168488
• CID: 917608
• PubChem ID: 433773
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 2-(2,4-dinitrophenyl)isoquinolin-2-ium
• 2-(2,4-Bis(hydroxy(oxido)amino)phenyl)-2lambda(5)-isoquinoline
• 2-(2,4-Dinitro-phenyl)-isochinolinium, Chlorid
• 2-(2,4-Dinitrophenyl)isochinoliniumchlorid
• 2-(2,4-dinitrophenyl)isoquinolinium chloride
• 2-(2,4-dinitrophenyl)-isoquinolinium chloride
• 2-(2,4-dinitro-phenyl)-isoquinolinium, chloride
• AC1L8W3E
• NCI60_002976
• NSC338048
• VX3W83Q3RM
• 127598-29-2
• cid_10735291
• 2-(2,4-Bis(hydroxy(oxido)amino)phenyl)-2.lambda.~5~-isoquinoline
• 2-(2,4-dinitrophenyl)-2lambda5-isoquinolin-2-ylium
• BDBM59079
• 2-(2,4-dinitrophenyl)isoquinolin-2-ium;chloride
• Isoquinolinium, 2-(2,4-dinitrophenyl)-
• CHEMBL1626353
• E?-isoquinolin-2-ylium
• SMR000841217
• 33107-14-1
• MLS001241054
• 2-(2,4-Dinitrophenyl)isoquinolinium
• 2-(2,4-dinitrophenyl)-2
• NSC 338048
• NCGC00247386-01
• DTXSID80186775
•  

• Inchi： 1S/C15H10N3O4/c19-17(20)13-5-6-14(15(9-13)18(21)22)16-8-7-11-3-1-2-4-12(11)10-16/h1-10H/q+1
• InChI Key： VOBRDRJWLHTGSG-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=C(C=CC=1[N+]1C=CC2C=CC=CC=2C=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 296.0672
• Monoisotopic Mass: 296.06713081g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 434
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 95.5Ų

Experimental Properties

• PSA: 90.16
• LogP: 0.98330

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives